Cas no 2200300-38-3 (5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide)

• Product Name: 5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide
• CAS No: 2200300-38-3
• MF: C₁₁H₁₂F₂N₂O
• MW: 226.222589492798
• CID: 6236258
• PubChem ID: 126856416
• Update Time: 2025-06-08

5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide
• F6438-6800
• 5-fluoro-N-(2-fluorocyclopentyl)pyridine-3-carboxamide
• 2200300-38-3
• AKOS032844111

• Inchi： 1S/C11H12F2N2O/c12-8-4-7(5-14-6-8)11(16)15-10-3-1-2-9(10)13/h4-6,9-10H,1-3H2,(H,15,16)
• InChI Key： QFLULMSCKUFQBU-UHFFFAOYSA-N
• SMILES： FC1CCCC1NC(C1C=NC=C(C=1)F)=O

Computed Properties

• Exact Mass: 226.09176933g/mol
• Monoisotopic Mass: 226.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 42Ų

Additional information on 5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide

Introduction to 5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide (CAS No: 2200300-38-3)

5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2200300-38-3, belongs to a class of molecules that exhibit promising biological activities. The unique structural features of this compound, particularly the presence of a fluorine atom and a chiral cyclopentylpyridine core, make it an intriguing subject for further investigation.

The chemical structure of 5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide consists of a pyridine ring substituted with a fluorinated cyclopentyl group at the 2-position and an amide moiety at the 3-position. The stereochemistry at the 1R,2R positions of the cyclopentyl ring adds an additional layer of complexity, which is crucial for its biological activity. This stereochemical configuration is often associated with enhanced binding affinity and selectivity in drug-like molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. The fluorine atom in this compound can significantly influence its electronic properties, leading to altered reactivity and interaction with biological targets. This has made 5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide a valuable scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of new drugs. The pyridine core is a common motif in many bioactive molecules, and its combination with a fluorinated cyclopentyl group suggests that this compound may have broad-spectrum activity. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on various enzymatic targets, making them candidates for further development as pharmacological agents.

The chiral nature of the cyclopentyl group in 5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide is particularly noteworthy. Chirality plays a critical role in the biological activity of many drugs, as enantiomers can exhibit vastly different pharmacological properties. The stereochemistry at the 1R,2R positions ensures that this compound has a specific three-dimensional shape that can interact optimally with biological targets. This level of structural control is essential for developing drugs with high efficacy and low toxicity.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like 5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide. These synthetic methods often involve multi-step reactions that require precise control over reaction conditions and stereochemistry. The ability to produce this compound in high yields and purity has opened up new avenues for its exploration in drug discovery.

The potential applications of this compound extend beyond traditional pharmaceuticals. It has also shown promise in the field of agrochemicals, where fluorinated compounds are increasingly being used to develop more effective and environmentally friendly pesticides and herbicides. The unique properties of 5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide make it a versatile building block for designing molecules with tailored biological activities.

In conclusion, 5-fluoro-N-(1R,2R)-2-fluorocyclopentylpyridine-3-carboxamide (CAS No: 2200300-38-3) is a fascinating chemical entity with significant potential in various fields. Its unique structure, characterized by a fluorinated cyclopentylpyridine core and specific stereochemistry, makes it an attractive candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the discovery and design of new therapeutic agents.